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Compound of Interest

Compound Name: 4-APC hydrobromide

Cat. No.: B2723375 Get Quote

In-Depth Technical Guide to 4-APC
Hydrobromide
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-APC hydrobromide, with the chemical name 4-(2-

(trimethylammonio)ethoxy)benzeneaminium dibromide, is a highly selective derivatization

agent developed for the sensitive detection of aldehydes in complex biological matrices. Its

unique chemical structure, featuring an aniline moiety for selective reaction with aldehydes and

a quaternary ammonium group, significantly enhances ionization efficiency in mass

spectrometry. This technical guide provides a comprehensive overview of 4-APC
hydrobromide, including its chemical properties, a detailed experimental protocol for its use in

aldehyde analysis, and a summary of its performance characteristics.

Chemical and Physical Properties
4-APC hydrobromide is a solid powder at room temperature. Its key chemical identifiers and

properties are summarized in the table below for easy reference.
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Property Value

CAS Number 1076196-38-7[1][2][3][4]

Molecular Formula C11H20Br2N2O[1][4]

Molecular Weight 356.10 g/mol [1][2]

Chemical Name

4-(2-

(trimethylammonio)ethoxy)benzeneaminium

dibromide[1][4]

SMILES
C--INVALID-LINK--(C)CCOC1=CC=C(N)C=C1.

[Br-].[Br-]

Appearance Solid Powder[1]

Purity ≥98%[1]

Storage Conditions Dry, dark, and at -20°C for up to one year[1]

Mechanism of Action and Application
4-APC hydrobromide is employed as a pre-column derivatization reagent in liquid

chromatography-mass spectrometry (LC-MS) based analytical methods. Its primary application

lies in the selective and sensitive quantification of aldehydes, which are often present at low

concentrations and exhibit poor ionization efficiency in their native forms.

The derivatization reaction proceeds via a reductive amination pathway. The aniline moiety of

4-APC hydrobromide selectively reacts with the carbonyl group of an aldehyde to form a

transient imine. This intermediate is then rapidly reduced by a reducing agent, such as sodium

cyanoborohydride (NaBH₃CN), to form a stable secondary amine derivative. The presence of

the permanently charged quaternary ammonium group in the derivatized aldehyde significantly

enhances its signal in positive-ion electrospray ionization mass spectrometry (ESI-MS).

Experimental Protocol: Aldehyde Derivatization for
LC-MS Analysis
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This section provides a detailed methodology for the derivatization of aldehydes in biological

samples using 4-APC hydrobromide, based on established protocols.

Reagents and Materials
4-APC hydrobromide

Sodium cyanoborohydride (NaBH₃CN)

Ammonium acetate buffer (150 mM, pH 5.7)

Methanol

Water (LC-MS grade)

Sample containing aldehydes (e.g., plasma, urine, cell lysate)

Standard solutions of aldehydes for calibration curve

Microcentrifuge tubes

Vortex mixer

Centrifuge

LC-MS system

Derivatization Procedure
Preparation of Reagent Solutions:

Prepare a 2.5 mg/mL solution of 4-APC hydrobromide in 150 mM ammonium acetate

buffer (pH 5.7).

Prepare a 0.75 mg/mL solution of sodium cyanoborohydride (NaBH₃CN) in methanol.

Sample Preparation:

Thaw biological samples on ice.
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For protein-rich samples like plasma, perform a protein precipitation step by adding a cold

organic solvent (e.g., acetonitrile) in a 1:3 ratio (sample:solvent). Vortex and centrifuge at

high speed (e.g., 14,000 rpm) for 10 minutes at 4°C. Collect the supernatant.

Derivatization Reaction:

In a microcentrifuge tube, combine the following:

200 µL of the prepared sample or standard solution.

200 µL of the 2.5 mg/mL 4-APC hydrobromide solution.

50 µL of the 0.75 mg/mL NaBH₃CN solution.

Vortex the mixture gently.

Incubate the reaction mixture at 10°C for 30 minutes in the dark.

LC-MS Analysis:

After incubation, the sample is ready for injection into the LC-MS system.

Analyze the derivatized aldehydes using a suitable reversed-phase LC column and a

mass spectrometer operating in positive-ion mode.

Monitor the specific precursor and product ions for each derivatized aldehyde of interest.

Performance Characteristics
The use of 4-APC hydrobromide for aldehyde derivatization offers significant advantages in

terms of sensitivity and selectivity.
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Performance Metric Description

Selectivity
Highly selective for aldehydes over ketones and

other carbonyl-containing compounds.

Sensitivity
Enables the detection of aldehydes in the low-

nanomolar range.

Signal Enhancement

Dramatically increases the mass spectrometry

signal of aldehydes. For instance, the signal for

hexanal has been reported to be enhanced by

more than 1000 times.[1]

Reaction Conditions

The derivatization is performed under mild

conditions (pH 5.7, 10°C), which helps to

preserve the integrity of thermally labile

analytes.

Reaction Time
The reaction is rapid, typically reaching

completion within 30 minutes.

Compatibility
The protocol is compatible with various

biological matrices, including plasma and urine.

Visualizations
Derivatization Reaction Pathway
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Click to download full resolution via product page

Caption: Reductive amination of an aldehyde with 4-APC hydrobromide.
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Experimental Workflow for Aldehyde Analysis

Sample Preparation
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Caption: Workflow for aldehyde analysis using 4-APC hydrobromide derivatization.

Conclusion
4-APC hydrobromide is a powerful tool for researchers and scientists in the fields of

metabolomics, biomarker discovery, and clinical diagnostics. Its ability to selectively and

efficiently derivatize aldehydes, leading to significant enhancements in mass spectrometric

detection, facilitates the accurate quantification of these important molecules in complex

biological systems. The detailed protocol and performance characteristics provided in this

guide serve as a valuable resource for the implementation of this robust analytical strategy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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